![molecular formula C25H31FN6O3 B1226716 N-cyclopentyl-2-[[2-[5-(4-fluorophenyl)-2-tetrazolyl]-1-oxoethyl]-(2-furanylmethyl)amino]hexanamide](/img/structure/B1226716.png)
N-cyclopentyl-2-[[2-[5-(4-fluorophenyl)-2-tetrazolyl]-1-oxoethyl]-(2-furanylmethyl)amino]hexanamide
Overview
Description
N-cyclopentyl-2-[[2-[5-(4-fluorophenyl)-2-tetrazolyl]-1-oxoethyl]-(2-furanylmethyl)amino]hexanamide is a member of tetrazoles.
Scientific Research Applications
Synthesis and Characterization
- The compound has been explored in the synthesis and characterization of related chemical structures, such as the 'research chemical' N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide (3,5-AB-CHMFUPPYCA). This study highlights the identification and differentiation of isomers and by-products in synthetic cannabinoid research (McLaughlin et al., 2016).
Complexation and Interaction Studies
- Fluorinated amino acid derivatives, including those with 4-fluorophenyl groups, have been studied for their complexation with β- and γ-Cyclodextrin. Such studies provide insights into stability constants and structural factors affecting these complexes (Brown, Easton, & Lincoln, 1995).
Metabolism and Pharmacokinetics
- Understanding the metabolism of related compounds, such as prasugrel's metabolites involving 2-fluorophenyl groups, contributes to the broader knowledge of how similar structures are processed in the body. This includes identifying the cytochrome P450 enzymes responsible for metabolite formation (Rehmel et al., 2006).
Synthesis and Application in Oligoribonucleotides
- The synthesis of oligoribonucleotides incorporating fluorophenyl groups has implications in RNA biochemistry and the study of nucleic acids. This kind of research helps in understanding RNA structure and function (Beijer et al., 1990).
Antibacterial Activity
- Compounds with structures including 4-fluorophenyl groups have been synthesized and assessed for their antibacterial activities. This demonstrates potential applications in developing new antimicrobial agents (Brahimi, Belkadi, & Othman, 2017).
properties
Molecular Formula |
C25H31FN6O3 |
|---|---|
Molecular Weight |
482.5 g/mol |
IUPAC Name |
N-cyclopentyl-2-[[2-[5-(4-fluorophenyl)tetrazol-2-yl]acetyl]-(furan-2-ylmethyl)amino]hexanamide |
InChI |
InChI=1S/C25H31FN6O3/c1-2-3-10-22(25(34)27-20-7-4-5-8-20)31(16-21-9-6-15-35-21)23(33)17-32-29-24(28-30-32)18-11-13-19(26)14-12-18/h6,9,11-15,20,22H,2-5,7-8,10,16-17H2,1H3,(H,27,34) |
InChI Key |
TVQWXWMWSQHPBI-UHFFFAOYSA-N |
SMILES |
CCCCC(C(=O)NC1CCCC1)N(CC2=CC=CO2)C(=O)CN3N=C(N=N3)C4=CC=C(C=C4)F |
Canonical SMILES |
CCCCC(C(=O)NC1CCCC1)N(CC2=CC=CO2)C(=O)CN3N=C(N=N3)C4=CC=C(C=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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